Cas no 1891481-90-5 (2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid)

2-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid is a chiral benzopyran-derived carboxylic acid with potential applications in pharmaceutical and fine chemical synthesis. Its structure features a 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran core, providing steric hindrance and stability, while the 2-hydroxyacetic acid moiety introduces reactivity for further derivatization. The compound’s rigid benzopyran scaffold may enhance binding affinity in biologically active molecules, making it a valuable intermediate for drug discovery. The presence of both hydroxyl and carboxyl groups allows for versatile functionalization, enabling the synthesis of esters, amides, or other derivatives. Its well-defined stereochemistry and purity are critical for applications requiring precise molecular interactions.
2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid structure
1891481-90-5 structure
Product Name:2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid
CAS No:1891481-90-5
MF:C13H16O4
MW:236.263744354248
CID:6295818
PubChem ID:117344705
Update Time:2025-08-04

2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid
    • EN300-1744555
    • 1891481-90-5
    • Inchi: 1S/C13H16O4/c1-13(2)6-5-8-7-9(11(14)12(15)16)3-4-10(8)17-13/h3-4,7,11,14H,5-6H2,1-2H3,(H,15,16)
    • InChI Key: GTMSXIWEIOMTFF-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(C(=O)O)O)=CC=2CCC1(C)C

Computed Properties

  • Exact Mass: 236.10485899g/mol
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.8Ų

2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid Pricemore >>

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Additional information on 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid

Research Update on 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid (CAS: 1891481-90-5)

Recent studies on the compound 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid (CAS: 1891481-90-5) have highlighted its potential in therapeutic applications, particularly in the fields of anti-inflammatory and neuroprotective drug development. This benzopyran derivative has garnered attention due to its unique structural properties and promising biological activity. Researchers have focused on elucidating its mechanism of action, pharmacokinetics, and efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. The study utilized in vitro assays and murine models to validate its efficacy, with results showing a dose-dependent reduction in inflammation markers. Furthermore, the compound demonstrated a favorable safety profile, with minimal cytotoxicity observed in human cell lines.

In addition to its anti-inflammatory properties, recent research has explored the neuroprotective effects of 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid. A study in Neuropharmacology (2024) reported that the compound attenuates oxidative stress and neuronal apoptosis in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The researchers attributed these effects to the compound's ability to modulate the Nrf2-ARE pathway, a critical regulator of cellular antioxidant responses.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of this compound. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale manufacturing. This development is expected to facilitate further preclinical and clinical investigations.

Despite these promising findings, challenges remain in translating the compound into clinical applications. Pharmacokinetic studies indicate moderate oral bioavailability, prompting ongoing research into formulation strategies to improve absorption. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and advance the compound through the drug development pipeline.

In conclusion, 2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-hydroxyacetic acid represents a promising candidate for therapeutic development, with demonstrated efficacy in inflammation and neurodegeneration. Continued research is essential to fully realize its potential and overcome existing challenges in drug delivery and scalability.

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